Cas no 81269-08-1 (Benzoic acid,4-[bis(phenylsulfonyl)methyl]-)

• Product name: Benzoic acid,4-[bis(phenylsulfonyl)methyl]-
• CAS No: 81269-08-1
• MF: C₂₀H₁₆O₆S₂
• MW: 416.46744
• CID: 731365
• PubChem ID: 280068

Benzoic acid,4-[bis(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[bis(phenylsulfonyl)methyl]-
• 4-[bis(benzenesulfonyl)methyl]benzoic acid
• NSC131444
• 81269-08-1
• 4-[Bis(phenylsulfonyl)methyl]benzoic acid
• SCHEMBL23633267
• CHEMBL2135604
• NSC-131444
• 4-[Bis(phenylsulfonyl)methyl]benzoic acid #
• MLS002920098
• DTXSID00299573
• SMR001797695
• Bis[phenylsulfonyl]-4-carboxyl phenyl methane
• UFPUTNQOGDHLEU-UHFFFAOYSA-N

• Inchi： InChI=1S/C20H16O6S2/c21-19(22)15-11-13-16(14-12-15)20(27(23,24)17-7-3-1-4-8-17)28(25,26)18-9-5-2-6-10-18/h1-14,20H,(H,21,22)
• InChI Key： UFPUTNQOGDHLEU-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)C(C2=CC=C(C=C2)C(=O)O)S(=O)(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 416.03883057g/mol
• Monoisotopic Mass: 416.03883057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 122Ų